Cas no 1361795-53-0 (3-(Chloromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 3-(Chloromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1361795-53-0
• MF: C₁₀H₈ClF₃N₂O
• MW: 264.631531715393
• CID: 4912545
• Update Time: 2025-10-29

3-(Chloromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H8ClF3N2O/c1-6-7(2-3-15)5-16-9(8(6)4-11)17-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： PHKJCGUQNIXOHK-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(CC#N)C=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.8
• Topological Polar Surface Area: 45.9

Additional information on 3-(Chloromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 3-(Chloromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361795-53-0)

3-(Chloromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361795-53-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a methyl group, a trifluoromethoxy substituent, and a cyano group attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and development.

The chloromethyl group in 3-(Chloromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile is particularly noteworthy due to its reactivity and ability to form stable covalent bonds with various biomolecules. This property makes the compound a valuable intermediate in the synthesis of bioactive molecules, such as those used in the treatment of neurological disorders and cancer. The methyl group, on the other hand, enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability.

The presence of the trifluoromethoxy substituent is another key feature of this compound. Fluorinated groups are known for their ability to modulate the electronic properties of molecules, often leading to enhanced metabolic stability and improved pharmacokinetic profiles. In the context of drug design, this can result in compounds with prolonged half-lives and reduced toxicity. The cyano group attached to the pyridine ring further contributes to the compound's reactivity and can be readily converted into other functional groups through various chemical transformations.

Recent studies have highlighted the potential of 3-(Chloromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile in the development of novel therapeutic agents. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines. The chloromethyl group was found to be crucial for binding to specific protein targets involved in cell proliferation and apoptosis. Additionally, the trifluoromethoxy substituent was shown to enhance the compound's ability to cross the blood-brain barrier, making it a promising candidate for treating central nervous system (CNS) disorders.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University explored the use of 3-(Chloromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile as a scaffold for designing selective inhibitors of kinases involved in inflammatory diseases. The methyl and trifluoromethoxy groups were found to play critical roles in optimizing the selectivity and potency of these inhibitors. The results demonstrated that compounds derived from this scaffold exhibited high efficacy in reducing inflammation in preclinical models.

The synthetic accessibility of 3-(Chloromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One such method involves the reaction of 4-methyl-2-trifluoromethoxypyridine with chloroacetonitrile in the presence of a suitable catalyst. This approach not only simplifies the synthesis but also minimizes by-product formation, making it an attractive option for industrial-scale production.

In conclusion, 3-(Chloromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361795-53-0) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and favorable biological properties, make it an invaluable tool for developing new therapeutic agents targeting various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development efforts.